Cas no 922062-28-0 (3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 3-chloro-N-(4-ethyl-2,3,4,5-tetrahydro-5-oxo-1,4-benzoxazepin-7-yl)-
- 3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
- AKOS024635629
- 922062-28-0
- F2277-0111
- 3-chloro-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
- 3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
-
- Inchi: 1S/C17H17ClN2O4S/c1-2-20-8-9-24-16-7-6-13(11-15(16)17(20)21)19-25(22,23)14-5-3-4-12(18)10-14/h3-7,10-11,19H,2,8-9H2,1H3
- InChI Key: OVWJWHNIPFTOES-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)=CC=CC(Cl)=C1
Computed Properties
- Exact Mass: 380.0597559g/mol
- Monoisotopic Mass: 380.0597559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- Density: 1.404±0.06 g/cm3(Predicted)
- Boiling Point: 583.2±60.0 °C(Predicted)
- pka: 8.38±0.20(Predicted)
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2277-0111-2μmol |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-5μmol |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-10μmol |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-20μmol |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-1mg |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-2mg |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-3mg |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-4mg |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-5mg |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2277-0111-10mg |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide |
922062-28-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
Comprehensive Overview of 3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922062-28-0)
The compound 3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922062-28-0) is a specialized sulfonamide derivative with a unique benzoxazepine core structure. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonamide and benzoxazepine moieties makes it a promising candidate for targeting specific enzymatic pathways, particularly in the context of inflammation and metabolic disorders.
Recent studies highlight the growing interest in sulfonamide-based compounds as modulators of biological activity. Researchers are particularly intrigued by the 3-chloro-N-substituted variant due to its enhanced stability and bioavailability compared to traditional sulfonamides. The ethyl-5-oxo group in the tetrahydro-1,4-benzoxazepin ring further contributes to its metabolic resistance, a feature highly sought after in modern medicinal chemistry.
From a structural perspective, the benzene-1-sulfonamide component is known for its role in inhibiting carbonic anhydrases, a class of enzymes implicated in conditions like glaucoma and epilepsy. Meanwhile, the benzoxazepine scaffold is increasingly recognized for its versatility in central nervous system (CNS) drug design, aligning with current trends in neuropharmacology. This dual functionality positions CAS No. 922062-28-0 as a compound of interest for multidisciplinary research teams.
In the context of green chemistry advancements, the synthesis of 3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide has been optimized to reduce hazardous byproducts. This aligns with the pharmaceutical industry's push toward sustainable manufacturing processes—a topic frequently searched in academic and industrial circles. The compound's chloro substituent has been carefully studied for its electronic effects on molecular interactions, a subject of numerous computational chemistry papers in 2023-2024.
Analytical characterization of this substance typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The 7-yl position on the benzoxazepine ring shows distinct proton environments that serve as valuable markers for purity assessment—a critical quality parameter for research-grade compounds. These analytical challenges and solutions are commonly discussed in online chemistry forums, reflecting the compound's relevance to contemporary laboratory practice.
The potential therapeutic applications of CAS 922062-28-0 are being explored in several preclinical studies, particularly regarding its sulfonamide group's ability to interact with protein targets. This aligns with current drug discovery trends focusing on target-specific small molecules. The 4-ethyl-5-oxo modification appears to enhance blood-brain barrier penetration, making it a candidate for neurological research—a hot topic in recent medicinal chemistry conferences.
From a commercial availability standpoint, 3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide is typically supplied as a high-purity reference standard for research purposes. Its stability profile allows for long-term storage under recommended conditions, addressing a common concern voiced in research chemical procurement discussions. The compound's molecular weight (382.86 g/mol) and solubility characteristics are frequently cited in technical datasheets to assist experimental design.
Ongoing structure-activity relationship (SAR) studies continue to reveal interesting aspects about this molecule's benzoxazepine-sulfonamide hybrid architecture. Computational modeling suggests potential binding affinities that could be exploited in various therapeutic areas, consistent with current interests in computer-aided drug design. These findings are gradually appearing in patent applications, indicating the compound's growing commercial significance in the pharmaceutical sector.
Safety evaluations of CAS 922062-28-0 follow standard laboratory protocols for research chemicals. While comprehensive toxicological data remains limited due to its specialized research status, proper handling procedures are emphasized in all technical documentation—a responsive approach to increasing researcher concerns about laboratory safety standards. This precautionary information is particularly valued by academic purchasers searching for reliable compound specifications.
The future research directions for this compound likely involve further exploration of its tetrahydro-1,4-benzoxazepin core's pharmacological potential. With increasing interest in heterocyclic compounds as privileged structures in medicinal chemistry, 3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide represents an interesting case study of molecular hybridization strategies. Its development trajectory mirrors current industry priorities combining structural novelty with target selectivity.
922062-28-0 (3-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)